![molecular formula C19H17FN2O3 B2636303 Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate CAS No. 1206999-00-9](/img/structure/B2636303.png)
Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate
Description
Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate is a chemical compound that belongs to the quinoline family. It has been widely used in scientific research due to its unique properties and potential applications. In
Scientific Research Applications
Antibacterial Agents
Research has demonstrated the potent antibacterial activities of fluoroquinolone derivatives, which include compounds structurally related to Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate. For instance, Kuramoto et al. (2003) designed novel N-1 substituents of naphthyridones and quinolones, finding compounds with highly potent antibacterial activities against both Gram-positive and Gram-negative bacteria, significantly more potent than existing antibacterial agents like trovafloxacin against clinical isolates such as Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus (Kuramoto et al., 2003).
Fluorescence Probes
Quinoline derivatives are known for their efficiency as fluorophores, widely utilized in studying various biological systems. Aleksanyan and Hambardzumyan (2013) worked on synthesizing new quinoline derivatives, demonstrating their potential as antioxidants and radioprotectors, which is significant for biochemistry and medicine applications (Aleksanyan & Hambardzumyan, 2013).
Synthesis of Novel Compounds
The versatility of Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate in chemical synthesis is highlighted by its use in creating various novel compounds with potential therapeutic applications. Research into the synthesis and transformations of related quinoline derivatives opens pathways for the development of compounds with antibacterial, anticonvulsant, and antimicrobial activities, as well as the study of their structure-activity relationships (Miyamoto et al., 1990).
Anticancer Activity
Furthermore, the compound's derivatives have been explored for their anticancer activity, particularly against breast cancer cell lines. This indicates a broader scope of research applications beyond antimicrobial and antibacterial properties, showcasing the compound's potential in oncological studies (Gaber et al., 2021).
properties
IUPAC Name |
methyl 4-(4-ethoxyanilino)-8-fluoroquinoline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-3-25-13-9-7-12(8-10-13)21-16-11-17(19(23)24-2)22-18-14(16)5-4-6-15(18)20/h4-11H,3H2,1-2H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUZJEHJDXXJOIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=CC(=NC3=C2C=CC=C3F)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(4-ethoxyphenyl)amino]-8-fluoroquinoline-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1H-pyrrol-3-one](/img/structure/B2636220.png)
![2-(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-4-methoxypyrimidine](/img/structure/B2636224.png)
![(4-(7-Chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone](/img/structure/B2636225.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea](/img/structure/B2636226.png)
![N-(1,3-benzodioxol-5-ylmethyl)-1-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperidine-3-carboxamide](/img/structure/B2636230.png)
![[4-[(4-ethoxyphenyl)sulfonyl-(pyridine-4-carbonyl)amino]phenyl] Pyridine-4-carboxylate](/img/structure/B2636240.png)
